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Compound of Interest
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CAS No.: 1851412-93-5

Cat. No.: B10856581

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Zavondemstat (also known as TACH101) is a first-in-class, orally bioavailable small molecule

that acts as a potent and selective pan-inhibitor of the histone lysine demethylase 4 (KDM4)

family of enzymes.[1][2][3] KDM4 proteins are epigenetic regulators that play a crucial role in

tumorigenesis by removing methyl groups from histone H3 at lysines 9 and 36 (H3K9me3 and

H3K36me3), thereby altering chromatin structure and gene expression.[1][4] Dysregulation of

KDM4 activity has been implicated in various cancers, promoting oncogenesis and therapeutic

resistance.[4][5] Zavondemstat is being developed as a potential anti-cancer agent, and this

guide provides a comprehensive overview of its pharmacodynamics, including its mechanism

of action, preclinical activity, and clinical findings.

Mechanism of Action
Zavondemstat is a reversible and competitive inhibitor of the alpha-ketoglutarate (α-KG)

binding site within the catalytic domain of KDM4 isoforms A, B, C, and D.[6][7] By blocking the

activity of these enzymes, Zavondemstat prevents the demethylation of H3K9me3 and
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H3K36me3. This leads to an accumulation of these repressive histone marks, resulting in the

silencing of genes that are critical for cancer cell proliferation, survival, and metastasis.[1][4]

Signaling Pathway of Zavondemstat's Action
The inhibition of KDM4 by Zavondemstat initiates a cascade of downstream effects that

ultimately lead to anti-tumor activity. The following diagram illustrates the core signaling

pathway.

Downstream Cellular Effects

Zavondemstat KDM4 (A-D)
Histone Demethylase

 Inhibition Histone H3
(H3K9me3, H3K36me3)

 Demethylation
Altered Gene Expression

 Regulation

↑ Apoptosis

⟝ Cell Cycle Progression
(e.g., ↓ JUN, CCND1)

⟝ Hormone Receptor Signaling
(e.g., AR, ER)

⟝ Metastasis
(e.g., ↓ LOX, LOXL2)

⟝ Cell Proliferation

Click to download full resolution via product page

Mechanism of Action of Zavondemstat.

Preclinical Pharmacodynamics
The anti-cancer activity of Zavondemstat has been demonstrated in a range of preclinical

studies, including in vitro and in vivo models.

In Vitro Activity
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Zavondemstat has shown potent anti-proliferative activity across a broad panel of 301 cancer

cell lines derived from 24 different solid and hematological malignancies.[2] The half-maximal

inhibitory concentrations (IC50) were found to be in the nanomolar to low micromolar range for

a significant portion of these cell lines.[2] Furthermore, Zavondemstat has been shown to

induce apoptosis in various cancer cell lines.[2][7]

Parameter Cell Line Value Reference

IC50 (KDM4A-D) - 80 nM [7]

IC50 (KDM5 family) - 140-400 nM [7]

EC50 (H3K36me3

increase)
KYSE-150 <0.001 µM [7]

EC50 (Apoptosis) HT-29 (Colorectal) 0.033 µM [7]

KYSE-150

(Esophageal)
0.092 µM [7]

MDA-MB-231 (Breast) 0.065 µM [7]

IC50 (Anti-

proliferative)

FS53 (Breast

Carcinoma)
13.6 µM [2]

In Vivo Activity
In vivo studies using xenograft and patient-derived xenograft (PDX) models have demonstrated

significant tumor growth inhibition upon oral administration of Zavondemstat.[1][8][9] These

studies have spanned various cancer types, including colorectal, esophageal, gastric, breast,

and lymphoma.[1][7] In some models, Zavondemstat treatment resulted in complete tumor

regression.[7]
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Model Type Cancer Type
Dosing
Regimen

Tumor Growth
Inhibition

Reference

Xenograft Breast Cancer Not specified Up to 100% [7]

Xenograft
Colorectal

Cancer
Not specified Significant [1]

Xenograft
Esophageal

Cancer
Not specified Significant [1]

Xenograft Gastric Cancer Not specified Significant [1]

PDX
Various Solid

Tumors
Not specified Robust [8][9]

Clinical Pharmacodynamics: Phase 1 Study
(NCT05076552)
A first-in-human, open-label, dose-escalation Phase 1 clinical trial (NCT05076552) was

conducted to evaluate the safety, pharmacokinetics, and preliminary anti-tumor activity of

Zavondemstat in patients with advanced solid tumors.[5][6][10]

Study Design and Methods
Patients received Zavondemstat orally on a weekly schedule in 28-day cycles, with dose

escalation following a Bayesian optimal interval design.[6][10][11] The primary objectives were

to assess safety, determine the maximum tolerated dose (MTD), and identify the recommended

Phase 2 dose (RP2D).[6][10] Secondary objectives included evaluation of pharmacokinetics

and anti-tumor activity based on Response Evaluation Criteria in Solid Tumors version 1.1

(RECIST 1.1).[6][10][12][13]
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Phase 1 Clinical Trial Workflow for Zavondemstat.

Clinical Activity and Pharmacokinetics
The study enrolled 30 patients across six dose cohorts.[10] Zavondemstat was well-tolerated,

and the MTD was not reached.[10][11] Of the 23 evaluable patients, 10 (44%) achieved stable

disease.[10] Zavondemstat demonstrated a dose-proportional pharmacokinetic profile with a

half-life of approximately 1.5 hours and minimal to no drug accumulation.[6][10]

Pharmacokinetic Parameter Value

Time to Peak Concentration (Tmax) 1-4 hours

Half-life (t1/2) ~1.5 hours

Accumulation Minimal to none
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Clinical Outcome Result

Maximum Tolerated Dose (MTD) Not reached

Stable Disease (SD) 44% (10/23 patients)

Treatment-Related Adverse Events (TRAEs)

Most common were diarrhea (12%), fatigue

(7%), decreased appetite (7%), nausea (7%),

and hyponatremia (7%). All were Grade 1 or 2.

Experimental Protocols
In Vitro Anti-proliferative Assay (General Protocol)

Cell Culture: Cancer cell lines are cultured in their respective recommended media

supplemented with fetal bovine serum and antibiotics.

Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to

adhere overnight.

Drug Treatment: Zavondemstat is serially diluted and added to the wells. A vehicle control

(e.g., DMSO) is also included.

Incubation: Plates are incubated for a specified period (e.g., 72 hours).

Viability Assessment: Cell viability is assessed using a colorimetric assay such as MTT or

MTS, or a luminescence-based assay like CellTiter-Glo®.

Data Analysis: Absorbance or luminescence readings are used to calculate the percentage

of cell viability relative to the vehicle control, and IC50 values are determined by non-linear

regression analysis.

Xenograft Tumor Model (General Protocol)
Animal Models: Immunocompromised mice (e.g., nude or SCID mice) are used.

Cell Implantation: A suspension of human cancer cells is injected subcutaneously into the

flank of the mice.
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Tumor Growth: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).

Randomization and Treatment: Mice are randomized into treatment and control groups.

Zavondemstat is administered orally at various doses and schedules. The control group

receives a vehicle.

Tumor Measurement: Tumor volume is measured regularly (e.g., twice weekly) using

calipers.

Endpoint: The study is terminated when tumors in the control group reach a predetermined

size or at a specified time point. Tumor growth inhibition is calculated by comparing the

tumor volumes in the treated groups to the control group.

Clinical Pharmacokinetic Assessment
Blood Sampling: Blood samples are collected from patients at pre-specified time points

before and after Zavondemstat administration.

Plasma Preparation: Plasma is separated from the blood samples by centrifugation.

Drug Concentration Analysis: The concentration of Zavondemstat in the plasma samples is

quantified using a validated bioanalytical method, typically liquid chromatography-tandem

mass spectrometry (LC-MS/MS).

Pharmacokinetic Parameter Calculation: The plasma concentration-time data is used to

calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, and t1/2 using non-

compartmental analysis.

Conclusion
Zavondemstat is a promising, first-in-class KDM4 inhibitor with a well-defined mechanism of

action centered on epigenetic modulation. Preclinical studies have demonstrated its potent

anti-proliferative and pro-apoptotic activity in a wide range of cancer models. The initial clinical

data from the Phase 1 study in patients with advanced solid tumors has shown that

Zavondemstat is well-tolerated and exhibits preliminary signs of anti-tumor activity. Further

clinical investigation is warranted to fully elucidate the therapeutic potential of this novel

epigenetic agent in the treatment of cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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